Cas no 2248406-58-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-sulfamoylphenoxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-sulfamoylphenoxy)acetate
• CAS No: 2248406-58-6
• MF: C₁₆H₁₂N₂O₇S
• MW: 376.340682983398
• CID: 6589288
• PubChem ID: 165724495
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-sulfamoylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 2248406-58-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-sulfamoylphenoxy)acetate
• EN300-6519420

• Inchi： 1S/C16H12N2O7S/c17-26(22,23)11-7-5-10(6-8-11)24-9-14(19)25-18-15(20)12-3-1-2-4-13(12)16(18)21/h1-8H,9H2,(H2,17,22,23)
• InChI Key： DAAUSZPIOXFOKR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 376.03652190g/mol
• Monoisotopic Mass: 376.03652190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 141Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-sulfamoylphenoxy)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-sulfamoylphenoxy)acetate (CAS No. 2248406-58-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-sulfamoylphenoxy)acetate, identified by its CAS number 2248406-58-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a dioxo moiety and a sulfamoylphenoxy substituent, endows it with unique chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, with isoindole derivatives playing a pivotal role in this domain. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-sulfamoylphenoxy)acetate structure combines the favorable pharmacokinetic properties of isoindole scaffolds with the bioisosteric advantages of sulfamoyl groups. This combination has been strategically exploited in the design of molecules targeting various biological pathways.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of bioactive molecules. The dioxo group, located at the C3 position of the isoindole core, serves as a versatile handle for further functionalization. This feature allows chemists to append additional pharmacophores or modify existing ones with high precision. Moreover, the sulfamoylphenoxy moiety at the C2 position introduces polarity and hydrogen bonding capabilities, which are crucial for improving binding affinity to biological targets.

Recent studies have highlighted the importance of sulfamoyl-containing compounds in drug development. These molecules often exhibit enhanced solubility and metabolic stability, making them attractive for oral administration. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-sulfamoylphenoxy)acetate derivative aligns with these trends by incorporating a sulfamoyl group into an isoindole backbone. Such structural motifs have been shown to interact effectively with enzymes and receptors involved in critical therapeutic pathways.

The synthesis of this compound involves multi-step organic transformations that showcase the synthetic prowess of modern pharmaceutical chemistry. Key steps include cyclization reactions to form the isoindole core, followed by selective functionalization at the C2 and C3 positions. The introduction of the dioxo group typically requires oxidation protocols under controlled conditions, while the attachment of the sulfamoylphenoxy moiety necessitates nucleophilic substitution reactions.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of this compound. Preliminary results suggest that it may interact with proteins involved in inflammation and cancer pathways. These findings are particularly intriguing given the growing interest in isoindole derivatives as anti-inflammatory and anticancer agents.

The pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-sulfamoylphenoxy)acetate is still under investigation, but early data indicate promising activity against several disease-related targets. For instance, its ability to modulate enzyme activity has been observed in vitro, suggesting potential therapeutic benefits in conditions such as arthritis and certain types of cancer. Further preclinical studies are warranted to elucidate its full spectrum of activity and establish optimal dosing regimens.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-sulfamoylphenoxy)acetate (CAS No. 2248406-58-6) represents a novel and exciting addition to the pharmaceutical landscape. Its unique structural features and demonstrated biological activity make it a valuable asset for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery.